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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbaldehyde

Cat. No.: B1224647

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like Benzene-1,3,5-tricarbaldehyde are paramount to
ensuring laboratory safety and environmental compliance. This guide provides a clear, step-by-
step procedure for the safe disposal of Benzene-1,3,5-tricarbaldehyde, grounded in
established safety protocols for hazardous chemical waste.

Benzene-1,3,5-tricarbaldehyde, also known as 1,3,5-Triformylbenzene, is a compound that
requires careful management due to its potential health hazards. Adherence to proper disposal
protocols is not only a regulatory requirement but also a cornerstone of responsible laboratory
practice.

Hazard Profile of Benzene-1,3,5-tricarbaldehyde

Understanding the specific hazards associated with a chemical is the first step in safe handling
and disposal. The following table summarizes the key hazard information for Benzene-1,3,5-
tricarbaldehyde.
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Hazard Classification GHS Hazard Statement Description

Acute toxicity, oral H302 Harmful if swallowed.[1][2]
Skin corrosion/irritation H315 Causes skin irritation.[1][2]
Serious eye damage/eye H319 Causes serious eye irritation.
irritation [11[2]

Specific target organ toxicity, H335 May cause respiratory

single exposure irritation.[1][2]

Signal Word: Warning[2]

Procedural Steps for Proper Disposal

While specific chemical neutralization or deactivation protocols for Benzene-1,3,5-
tricarbaldehyde are not readily available in public literature, a standardized procedure for the
disposal of hazardous solid chemical waste should be rigorously followed. This involves
collection, proper storage, and transfer to a certified hazardous waste disposal facility.

Experimental Protocol for Waste Management:

e Personal Protective Equipment (PPE): Before handling Benzene-1,3,5-tricarbaldehyde,
ensure appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a
lab coat. If there is a risk of dust formation, a NIOSH-approved respirator is recommended.

o Waste Collection:

o Collect waste Benzene-1,3,5-tricarbaldehyde in a dedicated, properly labeled, and
compatible waste container.[3][4][5]

o The container should be made of a material that will not react with the aldehyde. A high-
density polyethylene (HDPE) or glass container is generally suitable.

o Ensure the container is in good condition, with no cracks or leaks.[5]

o Labeling:
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o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "Benzene-1,3,5-tricarbaldehyde”.[3][5] Do not use abbreviations or chemical
formulas.[5]

o Include the date when the waste was first added to the container and the name of the
responsible individual.[5]

e Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.[2][3]

o The storage area should be secure and away from incompatible materials, such as strong
oxidizing agents.[6]

o Keep the container tightly closed except when adding waste.[2][5]
o Disposal of Empty Containers:

o Empty containers that held Benzene-1,3,5-tricarbaldehyde must be managed as
hazardous waste unless properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent (e.g., acetone or
ethanol).[5][7]

o Collect the rinsate as hazardous waste.[3][5]

o After triple-rinsing and air drying, the container can be disposed of as non-hazardous
waste after defacing the original label.[3][7]

e Arranging for Disposal:
o Do not dispose of Benzene-1,3,5-tricarbaldehyde down the drain or in regular trash.[3][6]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal of the
waste container.[3][4]
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o Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Benzene-1,3,5-
tricarbaldehyde.
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Benzene-1,3,5-tricarbaldehyde Disposal Workflow
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Caption: A flowchart outlining the key stages for the safe disposal of Benzene-1,3,5-
tricarbaldehyde.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Benzene-1,3,5-tricarbaldehyde, thereby protecting themselves, their colleagues,
and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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